![molecular formula C25H35N5O4 B2832780 1-[6-(2,4-dioxo-1H-quinazolin-3-yl)hexanoyl]-4-piperidin-1-ylpiperidine-4-carboxamide CAS No. 896383-35-0](/img/structure/B2832780.png)
1-[6-(2,4-dioxo-1H-quinazolin-3-yl)hexanoyl]-4-piperidin-1-ylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[6-(2,4-dioxo-1H-quinazolin-3-yl)hexanoyl]-4-piperidin-1-ylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H35N5O4 and its molecular weight is 469.586. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Effects and Mechanisms
Antipsychotic Treatment : A study explored the use of L-(quinoxalin-6-ylcarbonyl)piperidine (CX516), a modulator of the AMPA receptor, as a sole agent in a small series of patients with schizophrenia who were partially refractory to treatment with traditional neuroleptics. This research aimed to investigate its effectiveness in improving psychosis and cognition, although no clear improvement was observed over the course of the study (Marenco et al., 2002).
Carcinogenicity Studies : Research on heterocyclic amines (HAs) formed during the cooking of meat and fish, such as MeIQx and PhIP, has shown these compounds to be genotoxic and carcinogenic in rats and mice. Human exposure to these compounds via dietary sources has been assessed, providing insights into the metabolism of HAs and the potential risks associated with exposure (Turteltaub et al., 1999).
Cancer Risk Assessment : Studies have identified the presence of carcinogenic HAs in urine samples of individuals consuming cooked meats, underlining the continuous exposure of humans to these compounds through diet and their potential role in carcinogenesis (Nagao et al., 1996).
Immunomodulation : Linomide (quinoline-3-carboxamide) is a synthetic immunomodulator that has been evaluated for its ability to inhibit the clinical and histopathologic signs of acute and chronic relapsing experimental autoimmune encephalomyelitis, providing a basis for its potential application in treating secondary progressive multiple sclerosis (Karussis et al., 1996).
Mechanism of Action
Target of Action
It is known that quinazolinone derivatives, which this compound is a part of, have been associated with a wide range of biological activities . They have been found to interact with various enzymes and receptors, influencing cellular processes and pathways .
Mode of Action
Quinazolinone derivatives have been reported to exhibit their effects through various mechanisms, depending on the specific derivative and its molecular structure . Some quinazolinone derivatives have been found to inhibit enzymes such as α
properties
IUPAC Name |
1-[6-(2,4-dioxo-1H-quinazolin-3-yl)hexanoyl]-4-piperidin-1-ylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H35N5O4/c26-23(33)25(29-14-6-2-7-15-29)12-17-28(18-13-25)21(31)11-3-1-8-16-30-22(32)19-9-4-5-10-20(19)27-24(30)34/h4-5,9-10H,1-3,6-8,11-18H2,(H2,26,33)(H,27,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXTNAHCIKXSYPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2(CCN(CC2)C(=O)CCCCCN3C(=O)C4=CC=CC=C4NC3=O)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H35N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.